Cas no 39994-98-4 (1-bromocyclobutanecarbonitrile)
1-bromocyclobutanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-bromocyclobutanecarbonitrile
-
- Inchi: 1S/C5H6BrN/c6-5(4-7)2-1-3-5/h1-3H2
- InChI Key: QZXIMWRBRVXDOY-UHFFFAOYSA-N
- SMILES: BrC1(C#N)CCC1
Computed Properties
- Exact Mass: 158.96836g/mol
- Monoisotopic Mass: 158.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.8Ų
1-bromocyclobutanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM422829-100mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95%+ | 100mg |
$351 | 2023-01-19 | |
| Chemenu | CM422829-250mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95%+ | 250mg |
$488 | 2023-01-19 | |
| Chemenu | CM422829-500mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95%+ | 500mg |
$760 | 2023-01-19 | |
| TRC | B884950-10mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B884950-50mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B884950-100mg |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-184231-0.05g |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95% | 0.05g |
$205.0 | 2023-09-19 | |
| Enamine | EN300-184231-0.1g |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95% | 0.1g |
$306.0 | 2023-09-19 | |
| Enamine | EN300-184231-0.25g |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95% | 0.25g |
$438.0 | 2023-09-19 | |
| Enamine | EN300-184231-0.5g |
1-bromocyclobutane-1-carbonitrile |
39994-98-4 | 95% | 0.5g |
$691.0 | 2023-09-19 |
1-bromocyclobutanecarbonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-bromocyclobutanecarbonitrile
1-Bromocyclobutanecarbonitrile (CAS No. 39994-98-4): A Comprehensive Overview
1-Bromocyclobutanecarbonitrile (CAS No. 39994-98-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 1-bromocyclobutanecarbonitrile.
Chemical Properties and Structure
1-Bromocyclobutanecarbonitrile is a brominated cyclobutane derivative with a cyano group attached to the cyclobutane ring. Its molecular formula is C5H7BrN, and it has a molecular weight of 167.01 g/mol. The compound exhibits a combination of bromine's electrophilic nature and the nitrile group's nucleophilic properties, making it an excellent building block for various synthetic transformations.
The bromine atom in 1-bromocyclobutanecarbonitrile can undergo substitution reactions, such as nucleophilic substitution (SN2) or elimination reactions (E2), depending on the reaction conditions. The cyano group can also participate in various reactions, including hydrolysis to form carboxylic acids or reduction to form primary amines. These properties make 1-bromocyclobutanecarbonitrile a valuable intermediate in the synthesis of more complex molecules.
Synthesis Methods
The synthesis of 1-bromocyclobutanecarbonitrile can be achieved through several routes, each with its advantages and limitations. One common method involves the bromination of cyclobutanecarbonitrile using bromine or N-bromosuccinimide (NBS) in an appropriate solvent. This reaction typically proceeds via an electrophilic bromination mechanism, where the bromine atom attacks the cyclobutane ring to form the desired product.
An alternative approach involves the reaction of 1-cyanocyclobutylmagnesium bromide with carbon tetrabromide (CBr4). This method provides a more controlled environment for the introduction of the bromine atom and can yield higher purity products. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these reactions.
Potential Applications
1-Bromocyclobutanecarbonitrile finds applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as a key intermediate in the synthesis of bioactive molecules and drug candidates. For instance, it has been used in the development of novel antiviral agents and anticancer drugs, where its reactivity and functional groups play crucial roles in optimizing drug efficacy and selectivity.
In materials science, 1-bromocyclobutanecarbonitrile is employed as a monomer or cross-linking agent in polymer synthesis. Its ability to undergo controlled polymerization reactions makes it suitable for producing polymers with tailored properties for specific applications, such as coatings, adhesives, and electronic materials.
Recent Research Developments
The latest research on 1-bromocyclobutanecarbonitrile has focused on expanding its synthetic utility and exploring new applications. A recent study published in the Journal of Organic Chemistry reported a novel catalytic method for the selective bromination of cyclobutane derivatives using palladium catalysts. This method offers improved yields and reduced by-product formation compared to traditional methods.
In another study, researchers at a leading pharmaceutical company investigated the use of 1-bromocyclobutanecarbonitrile in the synthesis of a new class of antiviral compounds targeting RNA viruses. The results showed that these compounds exhibited potent antiviral activity against several viral strains, highlighting the potential of 1-bromocyclobutanecarbonitrile-based derivatives in antiviral drug development.
Safety Considerations
Safety is a critical aspect when handling any chemical compound. While 1-bromocyclobutanecarbonitrile is not classified as a hazardous material under current regulations, proper handling precautions should be observed to ensure safety. It is recommended to handle this compound in well-ventilated areas and use personal protective equipment (PPE) such as gloves and safety goggles.
In conclusion, 1-bromocyclobutanecarbonitrile (CAS No. 39994-98-4) is a versatile organic compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an attractive building block for developing novel molecules and materials with diverse applications. Ongoing research continues to expand our understanding of this compound and its potential uses.
39994-98-4 (1-bromocyclobutanecarbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)